![molecular formula C15H16N2O2S B2940114 4-Methyl-N'-(4-methylbenzylidene)benzenesulfonohydrazide CAS No. 40739-81-9](/img/structure/B2940114.png)
4-Methyl-N'-(4-methylbenzylidene)benzenesulfonohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-Methyl-N’-(4-methylbenzylidene)benzenesulfonohydrazide” is a chemical compound with the linear formula C16H16N2O . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “4-Methyl-N’-(4-methylbenzylidene)benzenesulfonohydrazide” is represented by the linear formula C16H16N2O . The compound has a molecular weight of 252.319 .Scientific Research Applications
Chemical Synthesis and Crystallography
One notable area of research involving this compound is its synthesis and crystallographic analysis. The compound is formed through a reaction involving toluene-4-sulfonohydrazide and 4-methylbenzaldehyde. This reaction results in the creation of an imine compound with the molecular formula C15H16N2O2S. In terms of its crystal structure, the molecules of this compound are known to link into chains through intermolecular N—H...O hydrogen-bond interactions. This information is critical for understanding the molecular geometry and potential interactions of the compound in various applications.
Sensor Development
Additionally, derivatives of this compound, specifically those with nitro group substitutions such as (E)-4-Methyl-N′-(3-nitrobenzylidene)-benzenesulfonohydrazide and (E)-4-Methyl-N′-(4-nitrobenzylidene)-benzenesulfonohydrazide, have been studied for their potential in sensor development. These derivatives have been examined for their utility in detecting trivalent metal ions like Y3+. The process of synthesis for these derivatives typically involves stirring a mixture of the appropriate aldehyde and 4-methyl-benzenesulfonylhydrazine in ethanol. The resulting products are crystallized to form the respective derivatives as crystals, which are then characterized using various analytical techniques like NMR, FTIR, and UV-Vis spectroscopy.
Safety and Hazards
properties
IUPAC Name |
4-methyl-N-[(E)-(4-methylphenyl)methylideneamino]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2S/c1-12-3-7-14(8-4-12)11-16-17-20(18,19)15-9-5-13(2)6-10-15/h3-11,17H,1-2H3/b16-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCEQOHNBFVBUNC-LFIBNONCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=NNS(=O)(=O)C2=CC=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=N/NS(=O)(=O)C2=CC=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-N'-(4-methylbenzylidene)benzenesulfonohydrazide | |
CAS RN |
40739-81-9 |
Source
|
Record name | P-TOLUALDEHYDE P-TOSYLHYDRAZONE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.